8-Methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C22H24N2O4/c1-23-13-11-22(12-14-23)24(19(15-28-22)21(26)27)20(25)18-9-7-17(8-10-18)16-5-3-2-4-6-16/h2-10,19H,11-15H2,1H3,(H,26,27)
• InChI Key: XHKAHGVAWRCHSQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

8-Methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (MPDC) is an organic compound with a unique structure, which consists of four spiro-ring systems linked together by two carbon atoms. It has been found to have a wide variety of applications in the fields of chemistry, biology, and medicine.

Scientific Research Applications

8-Methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been used in a variety of scientific research applications, including the study of enzyme structure and function, the development of new pharmaceuticals, and the synthesis of complex molecules. It has also been used in the study of molecular recognition, as well as the investigation of the effects of drugs on the nervous system. Additionally, 8-Methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been used to study the properties of proteins and nucleic acids, and to develop novel therapeutic agents.

Mechanism of Action

8-Methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been found to interact with a variety of biological molecules, including proteins, nucleic acids, and enzymes. It has been found to bind to specific sites on these molecules, which can then lead to a variety of effects, depending on the target molecule. For example, 8-Methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid can bind to certain enzymes and inhibit their activity, or it can bind to certain proteins and modulate their activity. Additionally, 8-Methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid can interact with nucleic acids and modulate their activity as well.
Biochemical and Physiological Effects
8-Methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been found to have a variety of biochemical and physiological effects. It has been found to modulate the activity of enzymes, proteins, and nucleic acids, and to inhibit the activity of certain enzymes. Additionally, it has been found to have anti-inflammatory and anti-cancer effects, as well as to modulate the activity of certain hormones. Furthermore, 8-Methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been found to have neuroprotective effects, as well as to modulate the activity of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

8-Methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has a number of advantages for lab experiments. It is a relatively small molecule, which makes it easy to work with, and it has a wide range of biological activities, which makes it useful for a variety of research applications. Additionally, it is relatively inexpensive and easy to synthesize. However, it also has a few limitations. For example, it is not very soluble in water, which can make it difficult to work with in some applications. Additionally, it is not very stable, which can make it difficult to store for extended periods of time.

Future Directions

8-Methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has a number of potential future applications. For example, it could be used to develop new drugs for the treatment of various diseases, such as cancer and neurological disorders. Additionally, it could be used to develop new therapeutic agents for the treatment of inflammation and other conditions. Additionally, it could be used to develop new methods for the synthesis of complex molecules, such as proteins and nucleic acids. Finally, it could be used to develop new methods for the study of enzyme structure and function, as well as the study of molecular recognition.

Synthesis Methods

8-Methyl-4-(4-phenylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid can be synthesized through a variety of methods. The most common method is the reaction of 4-phenylbenzoyl chloride with 8-methyl-1-oxa-4,8-diazaspiro[4.5]decane in the presence of a base such as sodium hydroxide. Other methods include reaction with an amine or an alkali metal salt, as well as the use of a palladium catalyst.